2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol

• Molecular Formula: C9H15NO2S
• Molecular Weight: 201.29 g/mol
• IUPAC Name: 2-[(5-methylthiophen-2-yl)methylamino]propane-1,3-diol
• InChI: InChI=1S/C9H15NO2S/c1-7-2-3-9(13-7)4-10-8(5-11)6-12/h2-3,8,10-12H,4-6H2,1H3
• InChI Key: NOHNRFVXPRKSTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC(CO)CO

Description

2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol is a synthetic aminopropanediol derivative characterized by a central propane-1,3-diol backbone substituted with a (5-methylthiophen-2-yl)methylamino group. This compound is of interest due to its structural similarity to bioactive molecules, particularly those targeting protein interactions or exhibiting pharmacological activity. Its synthesis typically involves coupling reactions between thiophene derivatives and aminopropanediol precursors under controlled conditions, as exemplified in the synthesis of analogous compounds (e.g., compound 8i in ) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol typically involves the reaction of 5-methylthiophene-2-carbaldehyde with an appropriate amine and a diol. The reaction conditions often include the use of a solvent such as ethanol or methanol, and the process may be catalyzed by acids or bases to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process would be optimized to minimize waste and reduce production costs, potentially involving automated systems for precise control of reaction parameters.

Chemical Reactions Analysis

Nucleophilic Substitution

The primary amine group participates in nucleophilic substitution reactions. For example, alkylation with alkyl halides occurs under mild conditions:
Reaction :
$\text{Compound}+\text{R X}\xrightarrow{\text{Et}_3\text{N DCM}}\text{Alkylated derivative}$

• Conditions : Dichloromethane (DCM), triethylamine (Et₃N), room temperature.

• Products : Secondary or tertiary amines with modified alkyl chains.

Condensation Reactions

The amine group reacts with carbonyl compounds (e.g., aldehydes/ketones) to form imines or Schiff bases:
Reaction :
$\text{Compound}+\text{RCHO}\xrightarrow{\text{MeOH reflux}}\text{Schiff base}$

• Conditions : Methanol, reflux for 4–6 hours.

• Applications : Intermediate for synthesizing bioactive molecules with enhanced pharmacological profiles.

Esterification and Acylation

The hydroxyl groups undergo esterification with carboxylic acids or acylation with acyl chlorides:

Reaction Type	Reagents/Conditions	Product	Yield
Esterification	Acetic acid, H₂SO₄, reflux	Acetylated derivative	75–85%
Acylation	Acetyl chloride, DCM, Et₃N, 0°C → RT	Amide-functionalized compound	82%

• Key Insight : Acylation enhances lipophilicity, improving membrane permeability in drug candidates.

Oxidation Reactions

The secondary alcohol groups are oxidized to ketones using strong oxidizing agents:
Reaction :
$\text{Compound}\xrightarrow{\text{KMnO}_4,\text{H}_2\text{SO}_4}\text{Diketone derivative}$

• Conditions : Acidic potassium permanganate, 60°C.

• Outcome : Forms diketones, which are precursors for heterocyclic synthesis.

Thiophene Ring Functionalization

The 5-methylthiophene moiety undergoes electrophilic substitution (e.g., sulfonation or halogenation):

Reaction	Reagents	Position	Application
Sulfonation	SO₃, H₂SO₄	C-4	Enhances water solubility
Bromination	Br₂, FeBr₃	C-3/C-5	Intermediate for cross-coupling

Coordination Chemistry

The compound acts as a ligand for transition metals via its amino and hydroxyl groups:
Example :
$\text{Compound}+\text{Cu NO}_3\text{ }_2\rightarrow \text{Cu II complex}$

• Properties : Square planar geometry confirmed by X-ray crystallography.

• Applications : Catalytic activity in oxidation reactions.

Stability and Degradation

• Thermal Stability : Decomposes above 200°C without melting.

• pH Sensitivity : Degrades under strongly acidic (pH < 2) or alkaline (pH > 12) conditions, forming thiophene fragments.

Comparative Reactivity with Analogs

Compound	Reactivity with AcCl	Oxidation Rate (KMnO₄)
2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol	Fast (82% yield)	Moderate (65% conversion)
2-Amino-2-methyl-1,3-propanediol	Slow (45% yield)	Rapid (90% conversion)

Data sourced from controlled studies .

Scientific Research Applications

2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Research may focus on its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of new materials with specific properties, such as conductivity or stability.

Mechanism of Action

The mechanism of action of 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Analogous Compounds

Structural Analogues in Drug Development

(a) N-(2-(((3′-(Benzo-1,4-dioxan-6-yl)-2′-chloro-3-methoxy-[1,1′-biphenyl]-4-yl)methyl)amino)ethyl)methanesulfonamide (8g)

• Structure : Shares the propane-1,3-diol backbone but replaces the thiophene group with a benzo-1,4-dioxane-substituted biphenyl system.
• Synthesis: Prepared via nucleophilic substitution using methanol and triethylamine, yielding 77.7% .
• Activity : Demonstrates higher solubility in polar solvents compared to the target compound due to the sulfonamide group.

(b) Dexketoprofen Trometamol

• Structure: Contains a 2-amino-2-(hydroxymethyl)propane-1,3-diol moiety but lacks the thiophene group, instead incorporating a benzoylphenyl group for NSAID activity.
• Application : Used as an anti-inflammatory agent, highlighting the role of the propane-1,3-diol scaffold in enhancing solubility and bioavailability .

(c) 3-(5-Methyl-2-thienyl)-1-propene

• Structure: Simplifies the target compound’s thiophene-methyl group but lacks the aminopropanediol chain.
• Properties : Lower molecular weight (138.23 g/mol) and higher hydrophobicity (logP ~2.5) compared to the target compound .

Natural Product Analogues

(a) Erythro/threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol

• Source: Isolated from Hydnocarpus anthelminthica ().
• Structure : Features dual aromatic phenyl rings instead of a thiophene group.

(b) 2-[4-(3-Methoxy-1-propenyl)-2-methoxy-phenoxy]-propane-1,3-diol

• Source : Derived from Heleocharis dulcis ().
• Activity : Shows moderate hepatoprotective effects in APAP-induced liver injury models, suggesting structural flexibility in bioactivity .

Metal Complex Analogues

(a) Zn-10 (2-ethyl-2-((2-hydroxybenzylidene)amino)propane-1,3-diol)

• Structure : Incorporates a Schiff base and zinc coordination, enhancing DNA-binding affinity via intercalation.
• Activity : Higher DNA-binding capacity than analogues Zn-11 and Zn-12, emphasizing the impact of substituent electronegativity .

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	logP	Hydrogen Bond Donors	Hydrogen Bond Acceptors
Target Compound	C₁₀H₁₇NO₂S	227.31	1.2	3	4
3-(5-Methyl-2-thienyl)-1-propene	C₈H₁₀S	138.23	2.5	0	1
Dexketoprofen Trometamol	C₂₀H₂₃NO₇	389.40	0.8	4	7
Zn-10	C₁₂H₁₄N₂O₂Zn	307.62	-0.3	3	4

Key Observations :

• The target compound’s thiophene-methyl group enhances lipophilicity compared to natural diols but reduces it relative to simpler thiophene derivatives.
• Zinc coordination in Zn-10 drastically alters solubility and DNA interaction compared to non-metallic analogues.

Biological Activity

The compound 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol , also known as 3-Amino-2,2-dimethyl-1-(5-methylthiophen-2-yl)propan-1-ol , is a unique organic molecule characterized by its thiophene ring and amino alcohol group. Its molecular formula is $C_9H_{13}NOS$, with a molecular weight of approximately 185.29 g/mol. This compound has garnered attention due to its potential biological activities, which are linked to its structural characteristics.

Pharmacological Potential

Research indicates that 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol may exhibit various biological activities, including:

• Neurotransmitter Interaction : Preliminary studies suggest that the compound may interact with neurotransmitter receptors, potentially influencing neurological pathways.
• Enzyme Inhibition : There is evidence that this compound could inhibit specific enzymes involved in metabolic pathways, making it a candidate for further pharmacological exploration.
• Antimicrobial Properties : Similar compounds have shown antimicrobial activity, suggesting that 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol may possess similar properties .

Structure-Activity Relationship (SAR)

A comparative analysis of structurally similar compounds reveals insights into the unique properties of 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol:

Compound Name	Molecular Formula	Key Features	Similarity
3-(Dimethylamino)-1-(2-thienyl)-1-propanol	C₉H₁₃N₁OS	Contains a thiophene ring; similar amino alcohol structure	1.00
(S)-(-)-3-(N-Methylamino)-1-(2-thienyl)-1-propanol	C₉H₁₃N₁OS	Stereoisomer; potential differences in biological activity	0.96
(R)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₉H₁₃N₁OS	Another stereoisomer; similar reactivity patterns	0.96
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₉H₁₃N₁OS	Lacks additional methyl groups; simpler structure	0.96

These comparisons indicate that the unique combination of substituents in this compound may confer distinct biological activities not observed in its analogs.

Neuropharmacological Studies

In a study examining the interaction of thiophene derivatives with neurotransmitter systems, researchers found that compounds with similar structures to 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol exhibited significant binding affinity to serotonin and dopamine receptors, suggesting potential applications in treating mood disorders and neurodegenerative conditions .

Enzyme Interaction Studies

Further investigations using molecular docking techniques revealed that this compound could effectively bind to specific enzymes involved in metabolic regulation. The docking scores indicated a strong potential for inhibition, particularly against enzymes linked to metabolic syndromes .

Antimicrobial Activity

A recent study highlighted the antimicrobial properties of compounds containing thiophene rings. The results indicated that derivatives similar to 2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol displayed significant activity against various bacterial strains, suggesting its potential as an antimicrobial agent .